Cas no 578002-24-1 (2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)
2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
- 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
-
- Inchi: 1S/C17H16ClN5O2S/c1-25-12-6-4-5-11(9-12)20-15(24)10-26-17-22-21-16(23(17)19)13-7-2-3-8-14(13)18/h2-9H,10,19H2,1H3,(H,20,24)
- InChI Key: CQGJYHMNFSTJOK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(OC)=C1)(=O)CSC1N(N)C(C2=CC=CC=C2Cl)=NN=1
2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2715-0448-2μmol |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-5μmol |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-10μmol |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-20μmol |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-1mg |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-2mg |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-3mg |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-4mg |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-5mg |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2715-0448-10mg |
2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide |
578002-24-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
Introduction to Compound with CAS No 578002-24-1 and Its Applications in Modern Pharmaceutical Research
The compound identified by the CAS number 578002-24-1 is a highly intriguing molecule with the systematic name 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide. This sophisticated chemical entity has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. The presence of multiple functional groups, including amino, chlorophenyl, triazolylsulfanyl, and methoxyphenyl moieties, makes this compound a versatile scaffold for developing novel therapeutic agents.
In recent years, there has been a surge in research focused on identifying and optimizing molecules that exhibit potent pharmacological effects. The compound in question has been extensively studied for its potential applications in treating various diseases, particularly those associated with inflammation and immune modulation. The triazolylsulfanyl group, a key feature of this molecule, has been shown to enhance binding affinity to biological targets, making it an attractive moiety for drug design.
One of the most compelling aspects of this compound is its ability to interact with multiple biological pathways simultaneously. This polypharmacological approach has become increasingly popular in drug development, as it allows for the creation of more effective and less toxic therapeutic agents. The 4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl moiety plays a crucial role in this interaction by modulating enzyme activity and receptor binding. Preliminary studies have demonstrated that this compound can inhibit several key enzymes involved in inflammatory processes, such as COX-2 and LOX.
The N-(3-methoxyphenyl)acetamide part of the molecule contributes to its overall pharmacological profile by enhancing solubility and bioavailability. This is particularly important for oral administration, where poor solubility can significantly reduce the efficacy of a drug. The methoxyphenyl group also adds to the compound's metabolic stability, ensuring that it remains active in the body for longer periods. These properties make it an excellent candidate for further development into a clinical drug.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of action of molecules with remarkable accuracy. Using molecular docking simulations, scientists have been able to identify how this compound interacts with its target proteins at the atomic level. These studies have revealed that the compound binds tightly to its target enzymes, suggesting that it could be highly effective in modulating biological pathways associated with inflammation and immune response.
In addition to its potential therapeutic applications, this compound has also shown promise in preclinical studies as an anti-cancer agent. The triazolylsulfanyl group has been found to disrupt cancer cell proliferation by inhibiting key signaling pathways involved in tumor growth. Furthermore, the presence of multiple functional groups allows for easy modifications to tailor the compound's properties for specific types of cancer treatment. This flexibility makes it an attractive scaffold for developing personalized medicine approaches.
The synthesis of this compound presents several challenges due to its complex structure. However, recent developments in synthetic chemistry have made it possible to produce high-purity samples efficiently. Researchers have employed innovative techniques such as multi-step organic synthesis and catalytic transformations to achieve optimal yields. These advancements have not only facilitated further research but also opened up new possibilities for drug development based on similar molecular scaffolds.
The pharmacokinetic properties of this compound are another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, making it suitable for repeated dosing regimens. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile. These findings are crucial for advancing the compound into clinical trials and ultimately bringing a new therapeutic option to patients.
The future direction of research on this compound involves further optimization to enhance its pharmacological activity and reduce potential side effects. By modifying specific functional groups or introducing new moieties, scientists aim to develop derivatives with improved efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits.
In conclusion, the compound with CAS number 578002-24-1, specifically named as 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for developing novel therapeutic agents targeting various diseases. With ongoing research and development efforts, this compound holds great potential to improve patient outcomes and contribute to the advancement of modern medicine.
578002-24-1 (2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)